Cas no 31404-85-0 (Benzaldehyde,3,6-dihydroxy-2,4-dimethyl-)
31404-85-0 structure
Product Name:Benzaldehyde,3,6-dihydroxy-2,4-dimethyl-
CAS No:31404-85-0
MF:C9H10O3
MW:166.173902988434
CID:312342
PubChem ID:309256
Update Time:2025-04-19
Benzaldehyde,3,6-dihydroxy-2,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,3,6-dihydroxy-2,4-dimethyl-
- 3,6-dihydroxy-2,4-dimethylbenzaldehyde
- 3,6-dihydroxy-2,4-dimethyl-benzaldehyde
- AC1L7ENU
- NSC211459
- NSC-211459
- 31404-85-0
- DTXSID80309245
-
- Inchi: 1S/C9H10O3/c1-5-3-8(11)7(4-10)6(2)9(5)12/h3-4,11-12H,1-2H3
- InChI Key: IHFFJZXRIPFLFN-UHFFFAOYSA-N
- SMILES: OC1C(C)=CC(=C(C=O)C=1C)O
Computed Properties
- Exact Mass: 166.063
- Monoisotopic Mass: 166.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.273
- Boiling Point: 295.8°Cat760mmHg
- Flash Point: 146.9°C
- Refractive Index: 1.629
- PSA: 57.53
- LogP: 1.52710
Benzaldehyde,3,6-dihydroxy-2,4-dimethyl- Related Literature
-
1. Biosynthesis of phenols. Part XXII. Synthesis of 3-isopentyl-2,6-dimethoxyphenyl-(3,6-dimethoxy-2,4-dimethylphenyl)methane, a degradation product of arugosinE. R. Catlin,C. H. Hassall J. Chem. Soc. C 1971 460
31404-85-0 (Benzaldehyde,3,6-dihydroxy-2,4-dimethyl-) Related Products
- 85231-15-8(4-Hydroxy-2,5-dimethylbenzaldehyde)
- 1666-02-0(2-Hydroxy-4,6-dimethyl-benzaldehyde)
- 1666-04-2(2-Hydroxy-3,6-dimethylbenzaldehyde)
- 1194-98-5(2,5-Dihydroxybenzaldehyde)
- 90111-15-2(3-Hydroxy-2-methylbenzaldehyde)
- 487-69-4(2,4-Dihydroxy-6-methylbenzaldehyde)
- 698-27-1(2-Hydroxy-4-methylbenzaldehyde)
- 18362-36-2(2-Hydroxy-6-methylbenzaldehyde)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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